![molecular formula C17H16F2N2O2S B3444364 N-(2,4-difluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide](/img/structure/B3444364.png)
N-(2,4-difluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide
Overview
Description
N-(2,4-difluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, also known as DFTZ, is a small molecule drug candidate that has been studied for its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of N-(2,4-difluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide involves its ability to bind to specific targets, including enzymes and receptors, in the cells. This compound has been shown to inhibit the activity of certain enzymes, such as histone deacetylases and protein kinases, which are involved in various cellular processes. This compound has also been shown to modulate the activity of certain receptors, such as cannabinoid receptors and dopamine receptors, which are involved in various physiological functions.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound depend on its specific target and the cellular context. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In immune cells, this compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to the attenuation of inflammation. In neurons, this compound has been shown to enhance the antioxidant defense system and reduce the production of reactive oxygen species, leading to the protection of neurons from oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,4-difluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide in lab experiments include its small molecular size, high potency, and specificity for certain targets. However, the limitations of using this compound in lab experiments include its potential toxicity, limited solubility, and lack of selectivity for certain targets.
Future Directions
There are several future directions for the research of N-(2,4-difluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is to optimize its chemical structure and improve its pharmacokinetic and pharmacodynamic properties. Additionally, the development of novel drug delivery systems and the identification of new targets for this compound could also expand its therapeutic potential.
Scientific Research Applications
N-(2,4-difluorophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In inflammation research, this compound has been shown to reduce the production of inflammatory cytokines and chemokines. In neurodegenerative disorder research, this compound has been shown to protect neurons from oxidative stress and neuroinflammation.
properties
IUPAC Name |
N-(2,4-difluorophenyl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F2N2O2S/c18-12-3-4-14(13(19)10-12)20-16(22)11-5-7-21(8-6-11)17(23)15-2-1-9-24-15/h1-4,9-11H,5-8H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNQMTUAFBVBVKQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NC2=C(C=C(C=C2)F)F)C(=O)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F2N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.